Cas no 1235634-68-0 (N-benzyl-N-ethyl-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide)

• Product Name: N-benzyl-N-ethyl-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide
• CAS No: 1235634-68-0
• MF: C₁₇H₁₆N₄OS
• MW: 324.400141716003
• CID: 5899878
• PubChem ID: 49713462
• Update Time: 2025-06-08

N-benzyl-N-ethyl-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-ethyl-2-pyrazin-2-yl-1,3-thiazole-4-carboxamide
• N-benzyl-N-ethyl-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide
• VU0521776-1
• 1235634-68-0
• N-benzyl-N-ethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide
• AKOS024519978
• F5828-0013

• Inchi： 1S/C17H16N4OS/c1-2-21(11-13-6-4-3-5-7-13)17(22)15-12-23-16(20-15)14-10-18-8-9-19-14/h3-10,12H,2,11H2,1H3
• InChI Key： JHTJAXARVDYUEG-UHFFFAOYSA-N
• SMILES： S1C=C(C(N(CC2=CC=CC=C2)CC)=O)N=C1C1=NC=CN=C1

Computed Properties

• Exact Mass: 324.10448232g/mol
• Monoisotopic Mass: 324.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-benzyl-N-ethyl-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide

Comprehensive Overview of N-benzyl-N-ethyl-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide (CAS No. 1235634-68-0)

The compound N-benzyl-N-ethyl-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide (CAS No. 1235634-68-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a thiazole core with a pyrazine moiety, making it a promising candidate for various applications. The presence of both benzyl and ethyl groups in its structure further enhances its versatility, allowing for potential modifications to optimize its biological activity.

In recent years, the demand for heterocyclic compounds like N-benzyl-N-ethyl-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in scientific databases. The compound's thiazole ring is known for its electron-rich properties, which can facilitate interactions with biological targets, a feature often highlighted in medicinal chemistry forums.

The synthesis of CAS No. 1235634-68-0 involves multi-step organic reactions, including condensation and cyclization processes. Its carboxamide group is a critical functional moiety, often explored in structure-activity relationship (SAR) studies. This aligns with the growing trend of computational chemistry and molecular docking analyses, which are hot topics in AI-driven drug design. Users frequently search for "how to optimize thiazole-based compounds" or "role of pyrazine in drug development," reflecting the compound's relevance.

From an industrial perspective, N-benzyl-N-ethyl-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide is also explored for its potential in agrochemical formulations. The thiazole scaffold is known to exhibit pesticidal and herbicidal activities, a subject of interest in sustainable agriculture. Searches like "eco-friendly heterocyclic pesticides" or "pyrazine derivatives in crop protection" underscore this application.

Quality control and analytical characterization of CAS No. 1235634-68-0 are critical for its commercialization. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, topics often queried by analytical chemists. The compound's stability under various conditions is another area of research, with users searching for "degradation pathways of thiazole-carboxamides."

In conclusion, N-benzyl-N-ethyl-2-(pyrazin-2-yl)-1,3-thiazole-4-carboxamide represents a multifaceted compound with applications spanning pharmaceuticals and agrochemicals. Its unique structure and functional groups make it a valuable subject for ongoing research, aligning with current trends in drug discovery and green chemistry. As interest in heterocyclic compounds continues to grow, this compound is poised to remain a focal point in scientific discussions.